Cas no 80498-67-5 (2,2'-[pentane-1,5-diylbis(oxybenzene-4,1-diyl)]bis(4,5-dihydro-1H-imidazole))

• Product name: 2,2'-[pentane-1,5-diylbis(oxybenzene-4,1-diyl)]bis(4,5-dihydro-1H-imidazole)
• CAS No: 80498-67-5
• MF: C₂₃H₂₈N₄O₂
• MW: 392.494
• CID: 1803453
• PubChem ID: 149831

2,2'-[pentane-1,5-diylbis(oxybenzene-4,1-diyl)]bis(4,5-dihydro-1H-imidazole) Chemical and Physical Properties

Names and Identifiers

• 2,2'-[pentane-1,5-diylbis(oxybenzene-4,1-diyl)]bis(4,5-dihydro-1H-imidazole)
• 1H-imidazole, 2,2'-[1,5-pentanediylbis(oxy-4,1-phenylene)]bis[4,5-dihydro-
• 2-[4-[5-[4-(4,5-dihydro-1H-imidazol-2-yl)phenoxy]pentoxy]phenyl]-4,5-dihydro-1H-imidazole
• 1H-Imidazole, 2,2'-(1,5-pentanediylbis(oxy-4,1-phenylene))bis(4,5-dihydro-
• 2,2'-(1,5-Pentanediylbis(oxy-4,1-phenylene)))bis(4,5-dihydro)-1H-imidazole
• 1,5-Bis[4-(imidazolin-2-yl)phenoxy]pentane
• SCHEMBL14599633
• CHEMBL494956
• CHEMBL22831
• 80498-67-5
• DTXSID10230371
• BDBM50368099

• Inchi： InChI=1S/C23H28N4O2/c1(2-16-28-20-8-4-18(5-9-20)22-24-12-13-25-22)3-17-29-21-10-6-19(7-11-21)23-26-14-15-27-23/h4-11H,1-3,12-17H2,(H,24,25)(H,26,27)
• InChI Key： OIXYPNVIRVOZFH-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=C(C=C2)OCCCCCOC3=CC=C(C=C3)C4=NCCN4

Computed Properties

• Exact Mass: 392.22122615g/mol
• Monoisotopic Mass: 392.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų